1-(ethoxyacetyl)-2-methyl-4-(2-methylphenyl)piperazine

• IUPAC Name: 2-ethoxy-1-[2-methyl-4-(2-methylphenyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C16H24N2O2/c1-4-20-12-16(19)18-10-9-17(11-14(18)3)15-8-6-5-7-13(15)2/h5-8,14H,4,9-12H2,1-3H3
• InChI Key: HMHAIERUFMBEKZ-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)N1CCN(CC1C)C2=CC=CC=C2C
• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol

Description

1-(ethoxyacetyl)-2-methyl-4-(2-methylphenyl)piperazine, also known as EMDP, is a synthetic compound that belongs to the class of piperazine derivatives. This compound has gained attention in the scientific community due to its potential pharmaceutical applications.

Mechanism of Action

1-(ethoxyacetyl)-2-methyl-4-(2-methylphenyl)piperazine acts by inhibiting the reuptake of serotonin, which leads to an increase in serotonin levels in the brain. This increase in serotonin levels is believed to be responsible for the anxiolytic and antidepressant-like effects of this compound. Additionally, this compound acts as a partial agonist at the 5-HT1A receptor, which is also involved in the regulation of mood and anxiety.
Biochemical and Physiological Effects:
This compound has been shown to have anxiolytic and antidepressant-like effects in animal models. It has also been found to increase the levels of serotonin and its metabolites in the brain. This compound has been shown to have a low affinity for other neurotransmitter receptors, which suggests that it may have fewer side effects compared to other SSRIs.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(ethoxyacetyl)-2-methyl-4-(2-methylphenyl)piperazine in lab experiments is its selectivity for the serotonin transporter, which allows for the specific study of the effects of serotonin on behavior and mood. However, one limitation of using this compound is its low solubility in water, which may make it difficult to administer in certain experiments.

Future Directions

Future research on 1-(ethoxyacetyl)-2-methyl-4-(2-methylphenyl)piperazine could focus on its potential use as a therapeutic agent for other neurological disorders such as post-traumatic stress disorder (PTSD) and obsessive-compulsive disorder (OCD). Additionally, further studies could investigate the potential side effects of this compound and its interactions with other drugs. Finally, research could focus on developing more efficient synthesis methods for this compound to improve its availability for scientific research.

Synthesis Methods

1-(ethoxyacetyl)-2-methyl-4-(2-methylphenyl)piperazine can be synthesized through a multi-step reaction process that involves the condensation of ethyl acetoacetate with 2-methylphenylhydrazine to form 1-(2-methylphenyl)-3-oxobutane-1,2-diamine. This intermediate compound is then reacted with ethyl chloroacetate to form this compound.

Scientific Research Applications

1-(ethoxyacetyl)-2-methyl-4-(2-methylphenyl)piperazine has been studied for its potential use as a therapeutic agent for various neurological disorders such as depression, anxiety, and schizophrenia. It has been found to act as a selective serotonin reuptake inhibitor (SSRI) and as a partial agonist at the 5-HT1A receptor. Studies have also shown that this compound has anxiolytic and antidepressant-like effects in animal models.